![molecular formula C13H12ClF3N4O2S2 B2642511 1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine CAS No. 2097922-61-5](/img/structure/B2642511.png)
1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine
Overview
Description
“4-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride” is a chemical compound with the molecular formula C7H3Cl2F3O2S . Its average mass is 279.064 Da and its monoisotopic mass is 277.918274 Da .
Molecular Structure Analysis
The molecular structure of “4-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride” consists of a benzene ring with a chlorine atom and a trifluoromethyl group attached to it. It also has a sulfonyl chloride group attached to the benzene ring .Physical And Chemical Properties Analysis
“4-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride” is a solid compound . Its empirical formula is C7H3Cl2F3O2S and its molecular weight is 279.06 .Scientific Research Applications
Applications in Neuropharmacology
Piperazine derivatives have been noted for their neuropharmacological effects. For instance, certain piperazine compounds, such as Benzylpiperazine (BZP) and Trifluoromethylphenylpiperazine (TFMPP), are known for their stimulant and serotonergic effects, respectively. These compounds, used in combination, have been reported to produce effects akin to those of MDMA (3, 4-methylenedioxymethamphetamine), highlighting their potential for research into mood and perception-altering drugs (Lin et al., 2011).
Metabolism and Pharmacokinetics
Research on the metabolism and pharmacokinetics of piperazine derivatives has provided insights into their disposition in the body. For example, studies on certain piperazine-based drugs have elucidated their metabolism pathways, identifying key metabolites and their physiological interactions (Renzulli et al., 2011). Such research is crucial for understanding the drug's safety, efficacy, and potential therapeutic applications.
Therapeutic Potential
The therapeutic potential of piperazine derivatives has been a subject of interest, particularly in treating psychiatric disorders and other conditions. Some studies have explored the use of piperazine compounds in managing anxiety, agitation, and other psychiatric symptoms, indicating their potential utility in psychotherapeutic interventions (Ayd, 1957). Additionally, their use in treating parasitic infections has also been documented, suggesting a broader scope of therapeutic applications (Fernandes & Garcia, 1971).
Safety And Hazards
properties
IUPAC Name |
3-[4-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1,2,5-thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClF3N4O2S2/c14-11-2-1-9(7-10(11)13(15,16)17)25(22,23)21-5-3-20(4-6-21)12-8-18-24-19-12/h1-2,7-8H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOGRZJSMZYNQCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NSN=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClF3N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(Difluoromethyl)sulfanyl]benzaldehyde](/img/structure/B2642430.png)
![2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide](/img/structure/B2642437.png)
![N-(2,6-difluorobenzyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2642443.png)
![N-(2,3-dimethoxybenzyl)-2-(2-morpholino-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2642444.png)
![2-Methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyridine](/img/structure/B2642446.png)
![5-[[9H-Fluoren-9-ylmethoxycarbonyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]azepan-4-yl]amino]methyl]-3-methylfuran-2-carboxylic acid](/img/structure/B2642448.png)
